BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the Physical
Properties of Ethyl 4-Bromobutyrate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ethyl 4-bromobutyrate

Cat. No.: B046930

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of ethyl
4-bromobutyrate, a crucial reagent in various synthetic applications. The information
presented herein is intended to support laboratory research and development by providing
reliable data and standardized experimental protocols.

Core Physical Properties

Ethyl 4-bromobutyrate (CAS No: 2969-81-5) is a colorless to light yellow liquid. Its key
physical characteristics, including its boiling point and density, are critical for its appropriate
handling, application in reactions, and purification processes.

Data Summary

The following table summarizes the reported values for the boiling point and density of ethyl 4-
bromobutyrate.
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Physical Property Value Conditions
Boiling Point 80.0-82.0°C at 10.0 mmHg
200 °C at atmospheric pressure

Density 1.360 g/mL at 25 °C

1.363 g/mL at25°C

Specific Gravity 1.36 at20°C/20°C

Data sourced from multiple chemical suppliers and databases.[1][2][3]

Experimental Protocols

Accurate determination of physical properties is fundamental to ensuring the purity and identity
of a substance. The following sections detail standardized methodologies for measuring the
boiling point and density of ethyl 4-bromobutyrate.

Boiling Point Determination via the Thiele Tube Method

This method is suitable for determining the boiling point of a small sample of ethyl 4-
bromobutyrate.

Materials:

o Ethyl 4-bromobutyrate sample

e Thiele tube

e Thermometer (calibrated)

o Small test tube (e.g., Durham tube)

o Capillary tube (sealed at one end)

e Mineral oil or other suitable heating bath fluid

e Bunsen burner or heating mantle
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e Clamp and stand

Procedure:

Sample Preparation: Fill the small test tube to about half-full with the ethyl 4-bromobutyrate
sample.

o Capillary Tube Insertion: Place the capillary tube into the test tube with the open end
downwards.

o Assembly: Attach the test tube to the thermometer using a rubber band or a small piece of
wire, ensuring the sample is level with the thermometer bulb.

o Heating: Immerse the assembly in the Thiele tube containing mineral oil, ensuring the side
arm is properly heated to create a convection current for uniform heating.

o Observation: Gently heat the Thiele tube. As the temperature rises, a stream of bubbles will
emerge from the open end of the capillary tube.

» Boiling Point Reading: Once a steady stream of bubbles is observed, remove the heat
source. The boiling point is the temperature at which the liquid just begins to enter the
capillary tube.

Density Determination via the Pycnometer Method

A pycnometer (or density bottle) provides a precise method for determining the density of a
liquid.

Materials:

Ethyl 4-bromobutyrate sample

Pycnometer (calibrated)

Analytical balance

Thermometer
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o Water bath
Procedure:

o Mass of Empty Pycnometer: Clean and dry the pycnometer and weigh it accurately on an
analytical balance.

o Mass of Pycnometer with Water: Fill the pycnometer with distilled water of a known
temperature and weigh it. This allows for the calibration of the pycnometer's volume.

e Mass of Pycnometer with Sample: Empty and dry the pycnometer, then fill it with ethyl 4-
bromobutyrate at the same temperature as the water. Weigh the filled pycnometer.

o Calculation: The density of ethyl 4-bromobutyrate is calculated using the following formula:
Density = (Mass of sample) / (Volume of sample) Where the volume of the sample is
determined from the mass of the water and its known density at that temperature.

Structure-Property Relationship

The physical properties of ethyl 4-bromobutyrate are a direct consequence of its molecular
structure. The presence of a polar ester group and a halogen atom influences its intermolecular
forces, which in turn dictate its boiling point and density.
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Figure 1: Relationship between Molecular Structure and Physical Properties of Ethyl 4-Bromobutyrate
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Caption: Molecular structure's influence on physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.tcichemicals.com/IN/en/p/B0999
https://www.tcichemicals.com/IN/en/p/B0999
https://www.lobachemie.com/LaboratoryChemicals-3719R/ethyl4bromobutyrate-CASNO-2969-81-5.aspx
https://www.lobachemie.com/LaboratoryChemicals-3719R/ethyl4bromobutyrate-CASNO-2969-81-5.aspx
https://www.benchchem.com/product/b046930#physical-properties-of-ethyl-4-bromobutyrate-boiling-point-density
https://www.benchchem.com/product/b046930#physical-properties-of-ethyl-4-bromobutyrate-boiling-point-density
https://www.benchchem.com/product/b046930#physical-properties-of-ethyl-4-bromobutyrate-boiling-point-density
https://www.benchchem.com/product/b046930#physical-properties-of-ethyl-4-bromobutyrate-boiling-point-density
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b046930?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

